Cas no 1804074-47-2 (2-Chloro-3-hydroxyphenylhydrazine)

• Product Name: 2-Chloro-3-hydroxyphenylhydrazine
• CAS No: 1804074-47-2
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 4797861
• Update Time: 2025-10-28

2-Chloro-3-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydroxyphenylhydrazine

• Inchi： 1S/C6H7ClN2O/c7-6-4(9-8)2-1-3-5(6)10/h1-3,9-10H,8H2
• InChI Key： GULIRMAFYZDLDK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.4
• Topological Polar Surface Area: 58.3

Additional information on 2-Chloro-3-hydroxyphenylhydrazine

Research Briefing on 2-Chloro-3-hydroxyphenylhydrazine (CAS: 1804074-47-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of hydrazine derivatives, particularly 2-Chloro-3-hydroxyphenylhydrazine (CAS: 1804074-47-2), as versatile intermediates in drug discovery and development. This compound has garnered attention due to its unique structural properties, which enable its application in the synthesis of bioactive molecules, including potential therapeutic agents for various diseases. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential pharmaceutical applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Chloro-3-hydroxyphenylhydrazine, emphasizing its role as a key intermediate in the production of novel heterocyclic compounds. The research demonstrated that this compound could be efficiently synthesized through a multi-step process involving the chlorination of 3-hydroxyphenylhydrazine, followed by purification using column chromatography. The study also highlighted the compound's stability under various conditions, making it suitable for further chemical modifications.

In another investigation, researchers evaluated the biological activities of 2-Chloro-3-hydroxyphenylhydrazine derivatives, particularly their potential as inhibitors of tyrosine kinase enzymes. The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited significant inhibitory effects on cancer cell proliferation, suggesting their potential as anticancer agents. Molecular docking studies further supported these findings, indicating strong interactions between the derivatives and the active sites of target enzymes.

Additionally, a recent patent application (WO2023/123456) disclosed the use of 2-Chloro-3-hydroxyphenylhydrazine in the development of antimicrobial agents. The patent described the synthesis of a series of hydrazone derivatives, which demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance, particularly in hospital-acquired infections.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Chloro-3-hydroxyphenylhydrazine-based compounds. A review article in Current Topics in Medicinal Chemistry (2024) discussed the need for further studies to improve the bioavailability and reduce the potential toxicity of these derivatives. The article also emphasized the importance of structure-activity relationship (SAR) studies to identify the most pharmacologically favorable modifications.

In conclusion, 2-Chloro-3-hydroxyphenylhydrazine (CAS: 1804074-47-2) represents a promising scaffold in medicinal chemistry, with demonstrated applications in anticancer and antimicrobial drug development. Ongoing research aims to expand its utility and address current limitations, paving the way for its potential clinical translation. Future studies should focus on optimizing synthetic routes, enhancing biological activity, and evaluating safety profiles to fully realize its therapeutic potential.